Cas no 2172279-12-6 (2-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}ethyl)sulfanylacetic acid)

• Product Name: 2-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}ethyl)sulfanylacetic acid
• CAS No: 2172279-12-6
• MF: C₂₇H₃₂N₂O₅S
• MW: 496.618386268616
• CID: 6326637
• PubChem ID: 165809471
• Update Time: 2025-05-20

2-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}ethyl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}ethyl)sulfanylacetic acid
• EN300-1514217
• 2172279-12-6
• 2-[(2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}ethyl)sulfanyl]acetic acid

• Inchi： 1S/C27H32N2O5S/c30-25(28-13-14-35-17-26(31)32)15-18-7-1-6-12-24(18)29-27(33)34-16-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,18,23-24H,1,6-7,12-17H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： DCRMFAAXIOBMFC-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCNC(CC1CCCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 496.20319330g/mol
• Monoisotopic Mass: 496.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 130Ų

Additional information on 2-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}ethyl)sulfanylacetic acid

Chemical Compound CAS No. 2172279-12-6: 2-(2-{2-[(9H-fluoren-9-yl)methoxycarbonylamino]cyclohexylacetamido}ethyl)sulfanylacetic Acid

The chemical compound with CAS number 2172279-12-6, named 2-(2-{[[(9H-fluoren-9-yl)methoxycarbonyl]amino]cyclohexylacetamido}ethyl)sulfanylacetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of biomedical research, pharmaceutical development, and materials science. This compound is notable for its complex structure, which integrates elements of cyclization, sulfur-containing functionalities, and fluorenylmethoxycarbonyl (Fmoc) protecting groups. Recent studies have highlighted its potential applications in drug delivery systems and as a precursor for advanced materials.

The molecular structure of this compound is characterized by a central cyclohexane ring, which serves as a scaffold for various functional groups. The Fmoc group, a well-known protecting group in peptide synthesis, is attached to the cyclohexane ring via an amino linkage. This arrangement not only enhances the stability of the molecule but also facilitates controlled release mechanisms in biological systems. The sulfanylacetic acid moiety at the terminus of the molecule introduces sulfur-based reactivity, making it suitable for applications in redox-sensitive environments.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using a combination of molecular assembly techniques and catalytic processes. Researchers have employed green chemistry principles to minimize environmental impact while achieving high yields. The use of Fmoc groups has been optimized to ensure compatibility with various reaction conditions, making this compound versatile for different chemical transformations.

In terms of applications, this compound has shown promise in the development of biodegradable polymers and as a building block for constructing complex biomolecules. Its sulfur-containing functionality makes it particularly useful in designing materials with tunable mechanical properties. Additionally, its compatibility with peptide synthesis protocols suggests potential roles in creating novel therapeutic agents targeting specific biological pathways.

The integration of Fmoc groups into this compound's structure has also opened new avenues for studying protein interactions and enzyme kinetics. By leveraging the protective properties of Fmoc, researchers can precisely control the timing and location of chemical reactions within biological systems. This capability is especially valuable in drug delivery systems where controlled release mechanisms are critical for therapeutic efficacy.

Furthermore, recent studies have explored the use of this compound in creating stimuli-responsive materials. Its ability to undergo reversible chemical transformations under specific conditions makes it an attractive candidate for applications in smart materials and sensors. The combination of its structural complexity and functional versatility positions it as a key player in advancing both academic research and industrial applications.

In conclusion, the compound CAS No. 2172279-12-6: 2-(2-{[[(9H-fluoren-9-yl)methoxycarbonyl]amino]cyclohexylacetamido}ethyl)sulfanylacetic acid represents a significant advancement in organic synthesis. Its unique structure and functional groups make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and materials science.